Cas no 921513-25-9 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide
• CAS No: 921513-25-9
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 6010508
• PubChem ID: 18569814
• Update Time: 2025-08-04

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-3-methylbenzenesulfonamide
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3-methylbenzene-1-sulfonamide
• F2237-0247
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide
• AKOS024630325
• 921513-25-9

• Inchi： 1S/C19H18ClN3O3S/c1-14-3-2-4-17(13-14)27(25,26)21-11-12-23-19(24)10-9-18(22-23)15-5-7-16(20)8-6-15/h2-10,13,21H,11-12H2,1H3
• InChI Key： RHUXDTAWTLAWIU-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(Cl)C=C3)C=CC2=O)(=O)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 403.0757403g/mol
• Monoisotopic Mass: 403.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.2Ų

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide (CAS No. 921513-25-9)

The compound N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide (CAS No. 921513-25-9) is a sulfonamide derivative with a unique pyridazine core, which has garnered significant interest in pharmaceutical and biochemical research. Its molecular structure combines a 4-chlorophenyl group and a methylbenzene sulfonamide moiety, making it a promising candidate for targeted therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzyme activity and signal transduction pathways.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug development. N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide stands out for its structural complexity and potential bioactivity. Studies suggest that its pyridazine ring may contribute to binding affinity with specific protein targets, a feature highly sought after in the design of small-molecule inhibitors. This aligns with current trends in precision medicine, where researchers focus on tailored molecular interventions.

The synthesis of CAS No. 921513-25-9 involves multi-step organic reactions, including sulfonylation and cyclization processes. Its chlorophenyl substituent enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. These properties make it a subject of interest for medicinal chemists exploring treatments for chronic conditions. Notably, the compound’s sulfonamide group is a common pharmacophore in FDA-approved drugs, further validating its relevance.

From an industrial perspective, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide is often discussed in the context of high-throughput screening (HTS) libraries. Its molecular weight (approximately 403.88 g/mol) and moderate polarity make it suitable for liquid chromatography-mass spectrometry (LC-MS) analysis, a technique widely used in drug discovery pipelines. This aligns with the growing emphasis on AI-driven compound screening, where computational models predict bioactivity before lab validation.

Environmental and toxicological profiles of CAS No. 921513-25-9 remain under investigation, though preliminary data suggest it follows standard biodegradation pathways for aromatic sulfonamides. Regulatory agencies emphasize green chemistry principles in its production, reflecting broader industry shifts toward sustainable synthesis. Researchers are also exploring its stability under varying pH conditions, a key consideration for formulation development.

In summary, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzene-1-sulfonamide represents a compelling case study in modern pharmacochemistry. Its dual functionality—combining a heterocyclic scaffold with a sulfonamide linker—positions it at the intersection of innovation and practicality. As the scientific community prioritizes targeted therapies and molecular diversity, this compound is poised to remain a focal point in both academic and industrial research.